Cas no 1804374-56-8 (Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate
• CAS No: 1804374-56-8
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4867684
• Update Time: 2025-05-19

Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-3-18-8(16)4-6-7(12)5-15-9(11(13)14)10(6)17-2/h5,11H,3-4H2,1-2H3
• InChI Key： YTXPFRYHJUEMQB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate

Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1804374-56-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1804374-56-8) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, characterized by the presence of a chloro, difluoromethyl, and methoxy substituents on a pyridine ring, make it an indispensable intermediate in the synthesis of various bioactive molecules. This compound has found extensive applications in the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory drugs.

The significance of Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate lies in its ability to serve as a building block for more complex heterocyclic scaffolds. The pyridine core is a common motif in many pharmacophores, and modifications at the 5-position, 2-position, and 3-position provide ample opportunities for structural diversification. This flexibility has enabled medicinal chemists to explore a wide range of chemical space, leading to the discovery of several promising drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine derivatives have emerged as effective tools in this endeavor due to their ability to modulate PPIs through various mechanisms. For instance, studies have demonstrated that compounds incorporating a pyridine ring can disrupt aberrant protein-protein interactions involved in cancer progression. The introduction of electron-withdrawing groups such as chloro and difluoromethyl enhances the binding affinity and selectivity of these inhibitors.

The role of Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate in drug development is further underscored by its incorporation into several clinical candidates. Its structural framework has been leveraged to design molecules with improved pharmacokinetic properties and reduced toxicity. For example, recent studies have highlighted its use in synthesizing potent kinase inhibitors that exhibit high selectivity for specific oncogenic kinases. These inhibitors have shown encouraging results in preclinical studies, paving the way for potential clinical translation.

Another area where this compound has made a notable impact is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Pyridine-based molecules have been explored as potential anti-inflammatory drugs due to their ability to modulate inflammatory signaling pathways. The presence of functional groups such as chloro and methoxy in Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate allows for fine-tuning of its biological activity, making it an attractive scaffold for designing novel anti-inflammatory compounds.

The synthetic utility of Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate extends beyond its pharmaceutical applications. It serves as a valuable starting material for exploring new synthetic methodologies and developing efficient synthetic routes to complex heterocyclic compounds. The compound's reactivity at multiple positions allows for diverse functionalization strategies, enabling chemists to access structurally diverse libraries of compounds. This flexibility has been instrumental in accelerating the discovery process in drug development.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1804374-56-8) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and synthetic versatility have made it an indispensable tool for medicinal chemists working on the development of novel therapeutic agents. The compound's role in synthesizing potent inhibitors for oncogenic kinases and anti-inflammatory drugs underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for this compound, its significance is expected to grow even further.